5-(2,5-dimethoxybenzylidene)-1-methyl-3-phenyl-2-thioxo-4-imidazolidinone

• IUPAC Name: (5Z)-5-[(2,5-dimethoxyphenyl)methylidene]-1-methyl-3-phenyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C19H18N2O3S/c1-20-16(12-13-11-15(23-2)9-10-17(13)24-3)18(22)21(19(20)25)14-7-5-4-6-8-14/h4-12H,1-3H3/b16-12-
• InChI Key: DPQBPMZYVQDVLO-VBKFSLOCSA-N
• Canonical SMILES: CN1C(=CC2=C(C=CC(=C2)OC)OC)C(=O)N(C1=S)C3=CC=CC=C3
• Isomeric SMILES: CN1/C(=C\C2=C(C=CC(=C2)OC)OC)/C(=O)N(C1=S)C3=CC=CC=C3
• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol

Description

5-(2,5-dimethoxybenzylidene)-1-methyl-3-phenyl-2-thioxo-4-imidazolidinone (DMBMF) is a synthetic compound that has been extensively studied for its potential applications in scientific research. It belongs to the class of imidazolidinone derivatives and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5-(2,5-dimethoxybenzylidene)-1-methyl-3-phenyl-2-thioxo-4-imidazolidinone is not fully understood. However, it has been proposed that it may act by inhibiting the activity of certain enzymes or by modulating the expression of specific genes.
Biochemical and Physiological Effects
5-(2,5-dimethoxybenzylidene)-1-methyl-3-phenyl-2-thioxo-4-imidazolidinone has been found to exhibit a range of biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant properties, which may make it useful for the treatment of inflammatory conditions and oxidative stress-related disorders. It has also been found to have anticancer properties, and may have potential as a chemotherapeutic agent.

Advantages and Limitations for Lab Experiments

5-(2,5-dimethoxybenzylidene)-1-methyl-3-phenyl-2-thioxo-4-imidazolidinone has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and has been found to be stable under a range of conditions. However, it also has some limitations. For example, it may not be suitable for use in certain assays or experiments due to its specific properties.

Future Directions

There are several potential future directions for research on 5-(2,5-dimethoxybenzylidene)-1-methyl-3-phenyl-2-thioxo-4-imidazolidinone. One area of interest is the development of new synthetic methods for the compound, which may allow for the production of more diverse derivatives with different properties. Another area of interest is the investigation of the compound's potential as a therapeutic agent for various diseases, including cancer and inflammatory conditions. Additionally, there may be potential for the use of 5-(2,5-dimethoxybenzylidene)-1-methyl-3-phenyl-2-thioxo-4-imidazolidinone as a fluorescent probe for the detection of other biomolecules or metal ions.

Scientific Research Applications

5-(2,5-dimethoxybenzylidene)-1-methyl-3-phenyl-2-thioxo-4-imidazolidinone has been studied extensively for its potential applications in scientific research. It has been found to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions.